Cas no 1426958-34-0 (1,2-Dimethanesulfonyl-4-nitrobenzene)

• Product Name: 1,2-Dimethanesulfonyl-4-nitrobenzene
• CAS No: 1426958-34-0
• MF: C₈H₉NO₆S₂
• MW: 279.29015994072
• CID: 4603791
• Update Time: 2025-11-06

1,2-Dimethanesulfonyl-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1,2-Dimethanesulfonyl-4-nitrobenzene
• C26H28N4O2S2
• 1,2-bis(methylsulfonyl)-4-nitrobenzene
• V3215
• A908931

• Inchi： 1S/C8H9NO6S2/c1-16(12,13)7-4-3-6(9(10)11)5-8(7)17(2,14)15/h3-5H,1-2H3
• InChI Key： RSGVCSRGBJWRPO-UHFFFAOYSA-N
• SMILES： S(C)(C1C=C(C=CC=1S(C)(=O)=O)[N+](=O)[O-])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 492
• XLogP3: 0.2
• Topological Polar Surface Area: 131

Additional information on 1,2-Dimethanesulfonyl-4-nitrobenzene

Recent Advances in the Study of 1,2-Dimethanesulfonyl-4-nitrobenzene (CAS: 1426958-34-0) and Its Applications in Chemical Biology and Medicine

1,2-Dimethanesulfonyl-4-nitrobenzene (CAS: 1426958-34-0) is a chemically synthesized compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique sulfonyl and nitro functional groups, has been explored for its reactivity, biological activity, and utility in synthetic chemistry. Recent studies have focused on its role as a versatile intermediate in the synthesis of more complex molecules, as well as its direct biological effects.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's ability to act as a selective alkylating agent. The study demonstrated that 1,2-Dimethanesulfonyl-4-nitrobenzene could modify specific cysteine residues in target proteins, leading to potential applications in targeted drug delivery and enzyme inhibition. The compound's reactivity was found to be tunable based on solvent conditions, which opens avenues for controlled chemical modifications in biological systems.

Another significant development was reported in a 2024 ACS Chemical Biology paper, where the compound was utilized as a key building block in the synthesis of novel anti-cancer agents. The researchers highlighted its role in forming sulfonamide linkages, which are crucial for the bioactivity of several clinically used drugs. The study also provided insights into the compound's stability and pharmacokinetic properties, suggesting its suitability for further preclinical development.

Beyond its synthetic utility, 1,2-Dimethanesulfonyl-4-nitrobenzene has also been studied for its direct biological effects. A recent Bioorganic & Medicinal Chemistry Letters publication (2024) explored its potential as an anti-inflammatory agent. The compound was shown to inhibit the production of pro-inflammatory cytokines in vitro, with a mechanism involving the modulation of NF-κB signaling pathways. These findings position it as a promising candidate for the development of new anti-inflammatory therapeutics.

In summary, 1,2-Dimethanesulfonyl-4-nitrobenzene (CAS: 1426958-34-0) is emerging as a multifaceted tool in chemical biology and drug discovery. Its dual role as a synthetic intermediate and a bioactive molecule underscores its versatility. Future research directions may include optimizing its reactivity for specific applications, further elucidating its biological mechanisms, and exploring its potential in combination therapies. The compound's unique chemical properties and growing body of research make it a noteworthy subject for ongoing investigation in the field.